Cas no 1807175-38-7 (6-Cyano-4-fluoronicotinic acid)

• Product Name: 6-Cyano-4-fluoronicotinic acid
• CAS No: 1807175-38-7
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• CID: 4903525
• Update Time: 2025-06-18

6-Cyano-4-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-fluoronicotinic acid

• Inchi： 1S/C7H3FN2O2/c8-6-1-4(2-9)10-3-5(6)7(11)12/h1,3H,(H,11,12)
• InChI Key： DMWSSRPJNJXGGF-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 0.5
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-4-fluoronicotinic acid

Introduction to 6-Cyano-4-fluoronicotinic Acid (CAS No. 1807175-38-7)

6-Cyano-4-fluoronicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807175-38-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nicotinic acid analogs, which are well-known for their diverse biological activities. The presence of both a cyano group and a fluorine substituent in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for further chemical modifications and drug development.

The structural features of 6-Cyano-4-fluoronicotinic acid contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The cyano group (-CN) is a versatile functional handle that can undergo further transformations such as hydrolysis to form a carboxylic acid or reduction to an amine, while the fluorine atom at the 4-position enhances metabolic stability and binding affinity to biological targets. These attributes have positioned this compound as a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. 6-Cyano-4-fluoronicotinic acid has emerged as a key intermediate in the synthesis of inhibitors targeting various enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. Its fluorinated pyridine core is particularly interesting because fluorine atoms can modulate drug properties such as lipophilicity, solubility, and bioavailability, which are critical factors in drug design.

One of the most compelling areas of research involving 6-Cyano-4-fluoronicotinic acid is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By leveraging the structural flexibility of 6-Cyano-4-fluoronicotinic acid, researchers have designed molecules that can selectively inhibit specific kinases without affecting others. This selective inhibition is essential for minimizing off-target effects and improving therapeutic outcomes.

Furthermore, the compound has shown promise in preclinical studies as a precursor for antibiotics. The fluorine substituent enhances the antimicrobial properties of derived compounds by improving their ability to penetrate bacterial cell membranes and interfere with essential metabolic processes. This makes 6-Cyano-4-fluoronicotinic acid a valuable building block for developing novel antibiotics to combat resistant bacterial strains.

The agrochemical industry has also recognized the potential of 6-Cyano-4-fluoronicotinic acid as a lead compound for designing advanced pesticides. Pyridine derivatives are widely used in crop protection due to their ability to target insect nervous systems effectively. The introduction of fluorine and cyano groups into this framework enhances its bioactivity against pests while maintaining environmental safety profiles.

From a synthetic chemistry perspective, 6-Cyano-4-fluoronicotinic acid serves as an excellent starting material for exploring new synthetic methodologies. Its unique functional groups allow chemists to employ various reactions such as nucleophilic substitution, metal-catalyzed cross-coupling, and transition-metal-catalyzed hydrogenation. These reactions enable the construction of complex molecular architectures with precise control over stereochemistry, which is crucial for developing high-affinity drug candidates.

The pharmaceutical industry has been particularly interested in using 6-Cyano-4-fluoronicotinic acid to develop treatments for neurological disorders. Nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive functions, pain perception, and muscle control. By modifying the structure of 6-Cyano-4-fluoronicotinic acid, researchers aim to create ligands that can modulate nAChR activity without causing adverse effects such as peripheral neuropathy or hyperglycemia.

Recent advances in computational chemistry have further accelerated the exploration of 6-Cyano-4-fluoronicotinic acid derivatives. High-throughput virtual screening (HTVS) and molecular docking simulations allow researchers to predict the binding affinity of candidate compounds to biological targets with remarkable accuracy. This approach has been instrumental in identifying novel scaffolds that can be optimized for better pharmacokinetic properties.

The environmental impact of pharmaceutical intermediates like 6-Cyano-4-fluoronicotinic acid is also a critical consideration in modern drug development. Efforts are underway to design synthetic routes that minimize waste generation and hazardous byproducts while maintaining high yields and purity standards. Green chemistry principles are being increasingly adopted to ensure that future generations inherit sustainable practices from today's pharmaceutical industry.

In conclusion, 6-Cyano-4-fluoronicotinic acid (CAS No. 1807175-38-7) represents a versatile and promising intermediate with broad applications across multiple industries. Its unique structural features make it an ideal candidate for further exploration in drug discovery, agrochemical development, and synthetic chemistry research. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, reinforcing its importance in advancing human health and agricultural productivity.